Cas no 704879-73-2 (3,4-dihydro-2H-1,4-benzoxazin-8-ol)

3,4-Dihydro-2H-1,4-benzoxazin-8-ol is a benzoxazine derivative with notable applications in organic synthesis and pharmaceutical research. Its structure features a fused heterocyclic system, combining a benzene ring with an oxazine moiety, which imparts unique reactivity and functional versatility. The phenolic hydroxyl group at the 8-position enhances its potential as a building block for further derivatization, enabling the synthesis of complex molecules. This compound is particularly valued for its stability and compatibility with various reaction conditions, making it suitable for intermediates in medicinal chemistry and material science. Its well-defined chemical properties ensure reproducibility in research and industrial applications.
3,4-dihydro-2H-1,4-benzoxazin-8-ol structure
704879-73-2 structure
Product Name:3,4-dihydro-2H-1,4-benzoxazin-8-ol
CAS No:704879-73-2
MF:C8H9NO2
MW:151.162562131882
MDL:MFCD09907760
CID:557406
PubChem ID:29949697
Update Time:2025-05-28

3,4-dihydro-2H-1,4-benzoxazin-8-ol Chemical and Physical Properties

Names and Identifiers

    • 3,4-Dihydro-2H-benzo[b][1,4]oxazin-8-ol
    • 2H-1,4-Benzoxazin-8-ol,3,4-dihydro-
    • 3,4-Dihydro-2H-benzo[1,4]oxazin-8-ol
    • 2H-1,4-Benzoxazin-8-ol,3,4-dihydro
    • 2H-1,4-Benzoxazin-8-ol,3,4-dihydro-(9CI)
    • 3,4-dihydro-2H-1,4-benzoxazin-8-ol
    • 3,4-dihydro-2H-benzob1,4oxazin-8-ol
    • 2H-1,4-BENZOXAZIN-8-OL, 3,4-DIHYDRO-
    • AKOS006311161
    • A9293
    • FT-0603769
    • DTXSID20652409
    • AMY10943
    • MB08144
    • 2H-1,4-Benzoxazin-8-ol, 3,4-dihydro- (9CI)
    • F20690
    • EN300-2995471
    • J-511174
    • 3,4-Dihydro-2H-benzo[1,4]oxazine-8-ol
    • 704879-73-2
    • CS-0270591
    • 3,4-Dihydro-2h-1,4-benzoxazin-8-ol;2h-1,4-benzoxazin-8-ol, 3,4-dihydro-;
    • DB-024841
    • MDL： MFCD09907760
    • Inchi： 1S/C8H9NO2/c10-7-3-1-2-6-8(7)11-5-4-9-6/h1-3,9-10H,4-5H2
    • InChI Key： CCRWZANKPSYLKJ-UHFFFAOYSA-N
    • SMILES： O1C2C(=CC=CC=2NCC1)O

Computed Properties

  • Exact Mass: 151.06300
  • Monoisotopic Mass: 151.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.5A^2
  • XLogP3: 1.3

Experimental Properties

  • Density: 1.241
  • Boiling Point: 301.906 °C at 760 mmHg
  • Flash Point: 301.906 °C at 760 mmHg
  • Refractive Index: 1.582
  • PSA: 41.49000
  • LogP: 1.33450

3,4-dihydro-2H-1,4-benzoxazin-8-ol Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3,4-dihydro-2H-1,4-benzoxazin-8-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM157476-1g
2H-1,4-Benzoxazin-8-ol, 3,4-dihydro- (9CI)
 704879-73-2 95%
1g
 $599 2021-06-08
Chemenu
CM157476-5g
2H-1,4-Benzoxazin-8-ol, 3,4-dihydro- (9CI)
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Alichem
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Alichem
A019097642-10g
3,4-Dihydro-2H-benzo[b][1,4]oxazin-8-ol
 704879-73-2 95%
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 $2402.99 2023-09-01
Alichem
A019097642-25g
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 704879-73-2 95%
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 $4376.33 2023-09-01
Chemenu
CM157476-1g
2H-1,4-Benzoxazin-8-ol, 3,4-dihydro- (9CI)
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TRC
D456208-10mg
3,4-dihydro-2H-benzo[b][1,4]oxazin-8-ol
 704879-73-2
10mg
 $ 50.00 2022-06-05
TRC
D456208-50mg
3,4-dihydro-2H-benzo[b][1,4]oxazin-8-ol
 704879-73-2
50mg
 $ 185.00 2022-06-05
TRC
D456208-100mg
3,4-dihydro-2H-benzo[b][1,4]oxazin-8-ol
 704879-73-2
100mg
 $ 275.00 2022-06-05
eNovation Chemicals LLC
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3,4-dihydro-2H-benzo[b][1,4]oxazin-8-ol
 704879-73-2 95%
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 $1780 2024-08-02

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